Cas no 1217320-19-8 (1-[(4S)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone)

• Product Name: 1-[(4S)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone
• CAS No: 1217320-19-8
• MF: C₁₂H₁₃NOS₂
• MW: 251.367720365524
• MDL: MFCD08062490
• CID: 2354933
• PubChem ID: 101495111
• Update Time: 2025-06-08

1-[(4S)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-[(4S)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone
• (R)-N-propionyl-4-phenylthiazolidine-2-thione
• 1-[(4S)-4-Phenyl-2-thioxo-3-thiazolidinyl]-1-propanone,99%e.e.
• 1-Propanone, 1-[(4R)-4-phenyl-2-thioxo-3-thiazolidinyl]-
• 1-[(4R)-4-phenyl-2-sulfanylidene-1,3-thiazolidin-3-yl]propan-1-one
• 1217320-19-8
• (R)-1-(4-Phenyl-2-thioxothiazolidin-3-yl)propan-1-one

• MDL： MFCD08062490
• Inchi： 1S/C12H13NOS2/c1-2-11(14)13-10(8-16-12(13)15)9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3/t10-/m0/s1
• InChI Key： LGVYUGKSBWUYOP-JTQLQIEISA-N
• SMILES： C(N1[C@H](C2=CC=CC=C2)CSC1=S)(=O)CC

Computed Properties

• Exact Mass: 251.04385639g/mol
• Monoisotopic Mass: 251.04385639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.7Ų

Additional information on 1-[(4S)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone

Comprehensive Analysis of 1-[(4S)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone (CAS No. 1217320-19-8): Properties, Applications, and Industry Insights

The compound 1-[(4S)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone (CAS No. 1217320-19-8) is a specialized organic molecule featuring a unique thiazolidine core with a phenyl substituent and a propanone side chain. Its structural complexity and stereochemistry (notably the (4S) configuration) make it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. This article delves into its molecular characteristics, potential applications, and relevance to current scientific trends like green chemistry and drug discovery.

Chemically, 1-[(4S)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone belongs to the thiazolidinone family, a class known for its bioactive properties. The presence of a thioxo group at the 2-position enhances its reactivity, enabling participation in heterocyclic synthesis and catalysis. Researchers frequently explore such compounds for their potential in designing enzyme inhibitors or antimicrobial agents, aligning with the growing demand for novel therapeutic scaffolds in antibiotic resistance research.

From a synthetic perspective, the compound’s chiral center (4S) offers opportunities for asymmetric synthesis, a hot topic in precision medicine and catalysis. Its propanone moiety further allows derivatization, making it a versatile intermediate in medicinal chemistry. Recent studies highlight similar thiazolidinone derivatives as key building blocks for kinase inhibitors and anti-inflammatory drugs, addressing trending searches like "new drug targets 2024" and "small molecule therapeutics."

In material science, 1217320-19-8’s aromatic and heterocyclic structure suggests potential in organic electronics or polymer additives. Its phenyl-thiazolidine framework could contribute to photostability in coatings, resonating with industry queries such as "high-performance polymers" and "UV-resistant materials." Additionally, the compound’s sulfur content may interest researchers investigating heavy-atom effects in luminescent materials.

Environmental and regulatory considerations are critical for CAS No. 1217320-19-8. While not classified as hazardous, its synthesis often involves solvent optimization—a focal point for green chemistry initiatives. Laboratories prioritize atom economy and waste reduction, reflecting broader searches like "sustainable chemical synthesis". Proper handling protocols ensure compliance with REACH and GMP standards, topics frequently queried by quality control professionals.

Market-wise, the demand for chiral intermediates like 1-[(4S)-4-phenyl-2-thioxo-3-thiazolidinyl]-1-propanone is rising, driven by pharmaceutical outsourcing and custom synthesis trends. Analysts tracking "specialty chemicals growth" or "API manufacturing" will find this compound’s niche applications noteworthy. Its patent landscape, though niche, may intersect with IP strategies for drug development.

In conclusion, 1217320-19-8 exemplifies the intersection of structural complexity and functional versatility. Its relevance spans drug design, material innovation, and sustainable chemistry, addressing pressing industry questions. As research advances, this compound may emerge in high-impact publications or commercial applications, solidifying its role in modern science.